Cas no 116763-06-5 ((aS)-a-methyl-1H-Pyrrole-1-acetic acid methyl ester)
116763-06-5 structure
Product Name:(aS)-a-methyl-1H-Pyrrole-1-acetic acid methyl ester
CAS No:116763-06-5
MF:C8H11NO2
MW:153.178442239761
CID:131371
PubChem ID:45082070
Update Time:2025-04-19
(aS)-a-methyl-1H-Pyrrole-1-acetic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- (aS)-a-methyl-1H-Pyrrole-1-acetic acid methyl ester
- 1H-Pyrrole-1-aceticacid, a-methyl-, methyl ester, (aS)-
- 1H-Pyrrole-1-aceticacid,alpha-methyl-,methylester,(S)-(9CI)
- 1H-Pyrrole-1-aceticacid,α-methyl-,methylester,(S)-(9CI)
- (-)-(S)-methyl 2-pyrrol-1-ylpropanoate
- (S)-(+)-methyl 1-methyl-2-oxocyclohexanecarboxylate
- CTK2J2436
- Cyclohexanecarboxylic acid, 1-methyl-2-oxo-, methyl ester, (S)-
- methyl (S)-1-methyl-2-oxocyclohexanecarboxylate
- methyl (S)-2-(1-pyrrolyl)propionate
- 116763-06-5
- methyl (2S)-2-pyrrol-1-ylpropanoate
- (S)-Methyl 2-(1H-pyrrol-1-yl)propanoate
-
- Inchi: 1S/C8H11NO2/c1-7(8(10)11-2)9-5-3-4-6-9/h3-7H,1-2H3/t7-/m0/s1
- InChI Key: VNTMTYITVOQQIR-ZETCQYMHSA-N
- SMILES: O(C)C([C@H](C)N1C=CC=C1)=O
Computed Properties
- Exact Mass: 153.07900
- Monoisotopic Mass: 153.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.2A^2
- XLogP3: 1.1
Experimental Properties
- PSA: 31.23000
- LogP: 1.22210
(aS)-a-methyl-1H-Pyrrole-1-acetic acid methyl ester Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
116763-06-5 ((aS)-a-methyl-1H-Pyrrole-1-acetic acid methyl ester) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent